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Compound of Interest

Compound Name: Hexyl 4-hydroxybenzoate-d4

Cat. No.: B1164434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and analysis of Hexyl 4-hydroxybenzoate-d4. This deuterated analog of Hexyl 4-

hydroxybenzoate (also known as hexylparaben) is a valuable tool in various research

applications, particularly in pharmacokinetic and metabolic studies.

Core Chemical and Physical Properties
Hexyl 4-hydroxybenzoate-d4 is a stable, isotopically labeled form of Hexyl 4-

hydroxybenzoate. The deuterium labels on the phenyl ring provide a distinct mass signature,

making it ideal for use as an internal standard in quantitative analyses.
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Property Value Reference

Chemical Name
hexyl 2,3,5,6-tetradeuterio-4-

hydroxybenzoate
[1][2]

Synonyms
n-Hexyl 4-Hydroxybenzoate-

2,3,5,6-d4, Hexylparaben-d4
[1][3]

CAS Number 2241800-08-6 [1][2]

Unlabelled CAS Number 1083-27-8 [1][2][4]

Molecular Formula C₁₃H₁₄D₄O₃ [2][3]

Molecular Weight 226.30 g/mol [2][3]

Appearance
White to almost white powder

or crystal
[4]

Melting Point 53 °C (unlabeled) [4][5]

Boiling Point 171 °C / 2 mmHg (unlabeled) [4][5][6]

Solubility
Soluble in Methanol. Insoluble

in water.
[4][7]

Purity
≥ 98 atom % D, min 98%

Chemical Purity
[2]

Storage 2-8°C, stored under nitrogen [4][5]

Spectroscopic Data
Detailed spectroscopic data is essential for the confirmation of the structure and purity of Hexyl
4-hydroxybenzoate-d4. While specific spectra for the deuterated compound are not publicly

available, the expected shifts from the unlabeled compound are predictable. For the unlabeled

Hexyl 4-hydroxybenzoate, 1H NMR, 13C NMR, IR, and MS data are available for comparison.

[8]

Safety and Handling
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Hexyl 4-hydroxybenzoate and its deuterated form should be handled with care in a laboratory

setting.

Hazard Identification:[7]

Causes skin irritation (H315).[7]

May cause an allergic skin reaction (H317).

Causes serious eye irritation (H319).[7]

May cause long-lasting harmful effects to aquatic life (H413).

Precautionary Measures:[7][9]

Wear protective gloves, protective clothing, and eye/face protection.[7][9]

Wash hands and skin thoroughly after handling.[7]

Avoid breathing dust/fume/gas/mist/vapors/spray.

Contaminated work clothing should not be allowed out of the workplace.

Avoid release to the environment.

In case of eye contact, rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing.[9] If skin irritation occurs, get medical

advice/attention.[7]

Experimental Protocols
General Synthesis Workflow
The synthesis of Hexyl 4-hydroxybenzoate-d4 typically involves the esterification of 4-

hydroxybenzoic acid-d4 with hexanol. The deuterated 4-hydroxybenzoic acid can be

synthesized through various methods, including microbial synthesis from deuterated

feedstocks.[10]
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Generalized Synthesis Workflow
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Caption: Generalized workflow for the synthesis of Hexyl 4-hydroxybenzoate-d4.

Analytical Methodology: Microemulsion Electrokinetic
Chromatography (MEEKC)
A validated MEEKC method has been developed for the selective and quantitative analysis of

4-hydroxybenzoate preservatives.[11] This method can be adapted for the analysis of Hexyl 4-
hydroxybenzoate-d4, particularly for purity assessment and quantification in various matrices.

Methodology Outline:

Sample Preparation: Dissolve the sample in a suitable solvent. For formulations, extraction

may be necessary.
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Internal Standard: Use an appropriate internal standard, such as 4-hydroxyacetophenone, to

improve precision.[11]

MEEKC System: Employ a capillary electrophoresis system equipped with a UV detector.

Microemulsion Buffer: Prepare a microemulsion buffer, the composition of which is optimized

for the separation of parabens.

Separation: Apply a voltage to the capillary to achieve electrophoretic separation of the

components.

Detection and Quantification: Monitor the absorbance at a specific wavelength and quantify

the analyte based on the peak area relative to the internal standard.
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Analytical Workflow using MEEKC
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Caption: Workflow for the analysis of Hexyl 4-hydroxybenzoate-d4 by MEEKC.

Applications in Research and Development
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The primary application of Hexyl 4-hydroxybenzoate-d4 is as an internal standard for the

quantitative analysis of unlabeled Hexyl 4-hydroxybenzoate in complex matrices such as

biological fluids, environmental samples, and pharmaceutical formulations. Its use in isotope

dilution mass spectrometry allows for highly accurate and precise measurements, correcting for

sample loss during preparation and variations in instrument response.

Hexyl 4-hydroxybenzoate itself is used as a preservative in cosmetics, pharmaceuticals, and

food due to its antimicrobial properties.[10] It is also used in the preparation of propranolol

hydrochloride cubic liquid crystal gel.[4][6] Research involving the pharmacokinetics,

metabolism, and environmental fate of hexylparaben would benefit significantly from the use of

its deuterated analog.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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